Methyl 3-(pyrrolidine-3-carbonylamino)propanoate;hydrochloride
Description
Methyl 3-(pyrrolidine-3-carbonylamino)propanoate;hydrochloride, also known as MPCP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
A New Synthetic Approach to Pyrrolo[3,4-a]indolizines
A study presented a novel synthetic route involving the reaction of 2-Pyridineacetonitrile with 1,3-dichloro-2-propanone, leading to various nucleophile substitutions, including the formation of 2-aryl-2,3-dihydro-1H-pyrrolo[3,4-a]indolizine-1-iminium chlorides (Tereshchenko et al., 2006).
Pyrrolidine- and Piperidine-alkanoic Acid Hydrochlorides Synthesis
This research outlines the hydrogenation of pyrrolyl ester and pyridine-alkanoic acid hydrochlorides to produce various pyrrolidine and piperidine-alkanoic acid hydrochlorides, highlighting the versatility of these compounds in synthetic chemistry (Tsui & Wood, 1979).
Applications in Heterocyclic Chemistry and Polymer Science
Electron-pair Donors in Carbocationic Polymerization
This paper discusses using 1-Methyl-2-pyrrolidinone as an electron-pair donor for isobutylene polymerization, demonstrating the chemical's utility in polymer science and its potential for creating linear living α,ω-di(tert-chloro)polyisobutylenes (Pratap & Heller, 1992).
Ring Switching Tricomponent Synthesis of Pyrano[2,3-b]pyridine Derivatives
A tricomponent condensation approach was used to synthesize new 3-acylamino-7-hydroxy-5-methyl-2-oxo-2H-pyrano[2,3-b]pyridine-6-carbonitriles, highlighting the versatility of pyrrolidine derivatives in the construction of complex heterocyclic systems (Paponov et al., 2021).
Analytical Chemistry and Material Science
Identification and Derivatization of Selected Cathinones
This study demonstrates the identification and derivatization of novel hydrochloride salts of cathinones, employing spectroscopic studies and showcasing the application of pyrrolidine derivatives in forensic and analytical chemistry (Nycz et al., 2016).
CO2 Solubility and Amine Solvents
Analysis of CO2 Equilibrium Solubility of Seven Tertiary Amine Solvents
Research investigating the CO2 solubility of novel tertiary amines, including pyrrolidine derivatives, underscores the importance of these compounds in environmental chemistry and carbon capture technologies (Liu et al., 2019).
properties
IUPAC Name |
methyl 3-(pyrrolidine-3-carbonylamino)propanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O3.ClH/c1-14-8(12)3-5-11-9(13)7-2-4-10-6-7;/h7,10H,2-6H2,1H3,(H,11,13);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAFITDGRQKPOQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCNC(=O)C1CCNC1.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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